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Compound of Interest
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Cat. No.: B157037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodine-131 (I-131) is a significant radioisotope of iodine with widespread applications in nuclear

medicine, particularly in the diagnosis and treatment of thyroid disorders.[1][2][3] Its unique

decay characteristics, which include both beta and gamma emissions, make it a powerful tool

for therapeutic and diagnostic purposes.[4][5] This technical guide provides an in-depth

overview of the core physical and chemical properties of Iodine-131, presents methodologies

for its production and quality control, and visualizes key processes to support researchers,

scientists, and drug development professionals.

Physical Properties
Iodine-131 is characterized by a relatively short half-life and distinct radioactive decay

emissions. These properties are fundamental to its efficacy and safety considerations in clinical

and research settings. Pure I-131 is a non-metallic, purplish-black crystalline solid.[6] However,

it is typically handled in solution, such as sodium iodide (NaI), for medical applications.[6]
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Property Value

Half-Life 8.0249 days[7]

Decay Mode Beta (β-) and Gamma (γ) emission[6]

Primary Beta Emission Energy 606 keV (maximum, 89.9% abundance)[8][9]

Primary Gamma Emission Energy 364 keV (81% abundance)[9]

Specific Activity 1.24 x 10⁵ Ci/g (4.6 x 10¹⁵ Bq/g)[9]

Isotopic Mass 130.906126 Da[7]

Spin 7/2+[7]

Chemical Properties
Iodine-131 exhibits the chemical behavior of the halogen element iodine. It is reactive and

readily participates in chemical reactions. A notable characteristic is its ability to undergo

sublimation, changing directly from a solid to a gaseous state.[6] I-131 is soluble in water and

alcohol and readily combines with other elements.[6] Due to its reactivity, it does not persist in

its pure form in the environment.[10] In acidic solutions, iodide can be oxidized to elemental

iodine, which is volatile.[9][11]
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Property Description

Appearance

Pure I-131 is a non-metallic, purplish-black

crystalline solid.[6] For medical use, it is often in

the form of sodium iodide in a clear liquid or

capsule.[6]

Solubility Dissolves easily in water or alcohol.[6]

Reactivity

As a halogen, it is chemically reactive and

readily combines with other elements.[6][12] It

does not remain in its pure form when released

into the environment.[10]

Volatility

Can change directly from a solid to a gas

(sublimation).[6] Acidic solutions can increase

the volatility of iodine by promoting the oxidation

of iodide to elemental iodine.[11]

Oxidation States

Like stable iodine, I-131 can exist in various

oxidation states, with -1 (iodide) being common

in medical preparations.

Radioactive Decay Pathway
Iodine-131 decays via beta emission to a stable isotope of Xenon (Xe-131).[13][14] This decay

process involves the emission of a beta particle (an electron) and an antineutrino from the

nucleus, followed by the release of gamma radiation as the excited Xenon nucleus transitions

to a lower energy state.[7][15]
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Caption: Simplified decay scheme of Iodine-131 to stable Xenon-131.

Experimental Protocols
Production of Iodine-131
The primary method for producing Iodine-131 for medical and industrial use is through the

neutron irradiation of a natural tellurium target in a nuclear reactor.[4][7][16]

Methodology:

Target Preparation: A target of natural tellurium, often in the form of tellurium dioxide (TeO₂),

is prepared.[17][18]

Neutron Irradiation: The tellurium target is placed in a nuclear reactor and bombarded with

neutrons. The heaviest naturally occurring tellurium isotope, ¹³⁰Te (comprising about 34% of

natural tellurium), absorbs a neutron to become ¹³¹Te.[7][16]
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Radioactive Decay: The resulting Tellurium-131 is unstable and undergoes beta decay with a

half-life of 25 minutes to form Iodine-131.[7][16]

Separation and Purification: The Iodine-131 is then separated from the tellurium target.

Common methods include:

Dry Distillation: The irradiated tellurium is heated, and the more volatile iodine is distilled

off and collected.[7][16][17]

Wet Chemistry: The target is dissolved in an acidic or alkaline solution, and the iodine is

chemically separated.[19][20]

Final Formulation: The purified Iodine-131 is dissolved in a mildly alkaline solution to

produce sodium iodide (NaI), the chemical form typically used in medicine.[7]
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Caption: Workflow for the production of Iodine-131 from a Tellurium-130 target.
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Quality Control: Radiochemical Purity Assessment
Ensuring the radiochemical purity of Iodine-131 preparations is critical for its safe and effective

use. The primary radiochemical impurity of concern is typically free iodide when working with

radiolabeled compounds. Various chromatographic techniques are employed for this purpose.

[21][22][23]

Methodology: Paper Chromatography

Sample Preparation: A small, measured amount of the Iodine-131 solution is spotted onto a

chromatography paper strip.[24]

Chromatogram Development: The paper strip is placed in a chromatography tank containing

a suitable solvent system (mobile phase), such as a mixture of methanol and water.[22][24]

The solvent moves up the paper by capillary action, separating the different chemical forms

of iodine based on their affinity for the paper (stationary phase) and the solvent.

Analysis: After the solvent front has reached a sufficient height, the paper is removed and

dried. The distribution of radioactivity along the strip is then measured using a radiation

detector, such as a scanning β-ray spectrometer or a gamma counter.[22][24]

Purity Calculation: The percentage of radioactivity corresponding to the desired chemical

form (e.g., iodide) is calculated to determine the radiochemical purity. For instance, a

radiochemical purity of 99.98% has been reported using this method.[22]

High-performance liquid chromatography (HPLC) is another common and often more rapid

method for determining radiochemical purity.[21][23][25]
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Caption: Experimental workflow for determining the radiochemical purity of Iodine-131.
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Conclusion
Iodine-131 remains a cornerstone of nuclear medicine due to its well-characterized physical

and chemical properties. A thorough understanding of its decay characteristics, chemical

behavior, production methods, and quality control procedures is essential for its safe and

effective application in research, diagnostics, and therapy. The data and workflows presented

in this guide offer a comprehensive technical resource for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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